Cas no 18751-99-0 (b-Apo-oxytetracycline, >85%)

• Product Name: b-Apo-oxytetracycline, >85%
• CAS No: 18751-99-0
• MF: C₂₂H₂₂N₂O₈
• MW: 442.418686389923
• CID: 123169
• PubChem ID: 54710410
• Update Time: 2025-09-27

b-Apo-oxytetracycline, >85% Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxamide,4-(1,3-dihydro-4,5-dihydroxy-9-methyl-3-oxonaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxo-
• (3S)-4t-[(R)-4,5-dihydroxy-9-methyl-3-oxo-1,3-dihydro-naphtho[2,3-c]furan-1-yl)-3r-dimethylamino-2,5ξ-dihydroxy-6-oxo-cyclohex-1-enecarboxylic acid amide
• β-Apo-oxytetracycline
• Β-APO-OXYTETRACYCLINE,BROWN SOLID
• Alpha-Apo-Oxytetracycline
• B-APO-OXYTETRACYCLINE
• BETA-APO OXYTETRACYCLINE
• Beta-Apo-oxytetracycline
• beta-Apo-oxytetracycline, 'can be used as secondary standard'
• SS-APO-OXYTETRACYCLINE
• Apooxytetracycline, beta-
• Oxytetracycline EP Impurity E
• CHEBI:201604
• beta-Apooxytetracycline
• 4-(4,5-Dihydroxy-9-methyl-3-oxo-1,3-dihydronaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohex-1-ene-1-carboximidic acid
• DTXSID40940158
• 1-Cyclohexene-1-carboxamide, 4-(1,3-dihydro-4,5-dihydroxy-9-methyl-3-oxonaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxo-
• 4-(1,3-Dihydro-4,5-dihydroxy-9-methyl-3-oxonaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxo-1-cyclohexene-1-carboxamide b-Apoterramycin
• 9-Monodemethyl Minocycline-d3
• 2869-27-4
• N4-SUCCINYLSULFATHIAZOLEMONOHYDRATE
• J-012070
• (3S,4S,5S)-4-[(1R)-4,5-dihydroxy-9-methyl-3-oxo-1H-benzo[][2]benzouran-1-yl]-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohexene-1-carboxamide
• 4-(4,5-dihydroxy-9-methyl-3-oxo-1,3-dihydronaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohex-1-enecarboxamide
• J-012021
• FT-0662257
• alpha -Apo-oxytetracycline
• FT-0662256
• 1316850-11-9
• 18695-01-7
• -Apooxytetracycline
• 18751-99-0
• CHEBI:201594
• (3S,4S,5R)-4-[(1R)-4,5-dihydroxy-9-methyl-3-oxo-1H-benzo[][2]benzouran-1-yl]-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohexene-1-carboxamide
• alpha-Apooxytetracycline
• 4-(4,5-dihydroxy-9-methyl-3-oxo-1H-benzo[f][2]benzofuran-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohexene-1-carboxamide
• beta -Apo-oxytetracycline
• STL450954
• 4-(4,5-dihydroxy-9-methyl-3-oxo-1,3-dihydronaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohex-1-ene-1-carboxamide
• 3-[[4-Carbamoyl-2-(dimethylamino)-3,6-dihydroxy-5-oxo-3-cyclohexen-1-yl]hydroxymethyl]-1,8-dihydroxy-4-methyl-2-naphthoic Acid ?-Lactone; Apooxytetracycline
• b-Apo-oxytetracycline, >85%

• Inchi： 1S/C22H22N2O8/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)20(32-22(12)31)13-15(24(2)3)17(27)14(21(23)30)19(29)18(13)28/h4-6,13,15,18,20,25-28H,1-3H3,(H2,23,30)
• InChI Key： DRKMHDAKULCOKQ-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C3C(=CC=CC3=C(C)C=2C1C1C(C(C(C(N)=O)=C(C1N(C)C)O)=O)O)O)O)=O

Computed Properties

• Exact Mass: 442.13800
• Monoisotopic Mass: 442.13761566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 171Ų

Experimental Properties

• Color/Form: powder
• Density: 1.6±0.1 g/cm3
• Melting Point: 200-204 °C
• Boiling Point: 742.4±60.0 °C at 760 mmHg
• Flash Point: 402.8±32.9 °C
• PSA: 170.62000
• LogP: 1.25860
• Solubility: Not available
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

b-Apo-oxytetracycline, >85% Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 63
• Safety Instruction： 45-36/37
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans